Cas no 1326812-89-8 (8-Propyl-4-(thiophene-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 8-Propyl-4-(thiophene-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326812-89-8
• MF: C₁₆H₂₂N₂O₄S
• MW: 338.421883106232
• MDL: MFCD19706403
• CID: 5149213
• Update Time: 2025-09-28

8-Propyl-4-(thiophene-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Propyl-4-(thiophene-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• MHAORHQQOKWPRD-UHFFFAOYSA-N

• MDL： MFCD19706403
• Inchi： 1S/C16H22N2O4S/c1-2-7-17-8-5-16(6-9-17)18(12(11-22-16)15(20)21)14(19)13-4-3-10-23-13/h3-4,10,12H,2,5-9,11H2,1H3,(H,20,21)
• InChI Key： MHAORHQQOKWPRD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1C(C(=O)O)COC21CCN(CCC)CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 465
• XLogP3: -0.2
• Topological Polar Surface Area: 98.3

Additional information on 8-Propyl-4-(thiophene-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

Comprehensive Analysis of 8-Propyl-4-(thiophene-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326812-89-8)

8-Propyl-4-(thiophene-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326812-89-8) is a structurally unique compound with a spirocyclic framework, combining a thiophene carbonyl moiety and a propyl-substituted diazaspiro system. This molecule has garnered attention in pharmaceutical and agrochemical research due to its potential as a bioactive scaffold. Its multifunctional groups—including a carboxylic acid, thiophene, and spirocyclic core—make it a versatile intermediate for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

Recent studies highlight the growing demand for spirocyclic compounds in medicinal chemistry, driven by their 3D structural diversity and improved binding affinity. Users frequently search for terms like "spirocyclic drug candidates 2024" or "thiophene derivatives in pharmaceuticals," reflecting industry interest. The 8-Propyl-4-(thiophene-2-carbonyl) variant stands out for its potential in central nervous system (CNS) drug development, a hot topic given the rise in neurodegenerative disease research.

The compound’s synthetic route often involves multistep organic reactions, including amide coupling and spirocyclization. Researchers exploring "CAS 1326812-89-8 synthesis" or "1-oxa-4,8-diazaspiro[4.5]decane applications" will find this molecule’s stereochemistry particularly intriguing. Its carboxylic acid group allows for further derivatization, enabling the development of prodrugs or bioconjugates—a trend aligned with the surge in ADC (antibody-drug conjugate) therapeutics.

From a property-activity relationship (PAR) perspective, the thiophene ring enhances lipophilicity, potentially improving blood-brain barrier (BBB) penetration. This aligns with searches like "thiophene CNS drugs" or "spirocyclic BBB permeability." Meanwhile, the propyl side chain may influence metabolic stability, a critical factor in PK/PD optimization. Such features position this compound as a candidate for fragment-based drug design (FBDD).

In agrochemistry, the 1-oxa-4,8-diazaspiro[4.5]decane core is explored for its pesticidal activity, responding to queries like "novel spirocyclic pesticides." The thiophene carbonyl unit could contribute to ligand-receptor interactions in insecticidal targets, mirroring industry efforts to develop eco-friendly crop protection agents.

Analytical characterization of CAS 1326812-89-8 typically employs LC-MS, NMR, and X-ray crystallography. The compound’s crystalline form is relevant to "polymorph screening in drug development"—a trending topic due to its impact on bioavailability. Regulatory-wise, it falls under non-hazardous categories, but proper handling protocols for carboxylic acid derivatives are advised.

Future directions include exploring its structure-activity relationships (SAR) against orphan GPCRs or kinase targets, areas with high Google Scholar traction. Collaborations between academia and CROs could accelerate its adoption in high-throughput screening (HTS) libraries, addressing searches like "buy 1326812-89-8 for research."